4-Cyano-3'-methoxybenzophenone
Overview
Description
4-Cyano-3’-methoxybenzophenone is an organic compound with a molecular weight of approximately 237.26 g/mol . It is also known as oxybenzone and is commonly used in various applications.
Synthesis Analysis
The synthesis of cyanoacetamides, which are similar to 4-Cyano-3’-methoxybenzophenone, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions .Molecular Structure Analysis
The molecular structure of 4-Cyano-3’-methoxybenzophenone is represented by the linear formula C15H11NO2 . The InChI code for this compound is 1S/C15H11NO2/c1-18-14-7-5-12(6-8-14)15(17)13-4-2-3-11(9-13)10-16/h2-9H,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Cyano-3’-methoxybenzophenone include a molecular weight of 237.26 g/mol and a melting point of 94-95 degrees Celsius .Scientific Research Applications
Chemical Reactions and Mechanisms
- The study of sterically hindered ketyl radicals, including those with 4′-methoxy and 4′-cyano substituents on benzophenones, revealed insights into electron-transfer mechanisms similar to SRN−-type reactions. This study highlighted the reactions of these radicals in the context of nuclear replacement and conjugate addition (Ōkubo, 1977).
Photophysical Properties
- Research on the triplet state of 4-methoxybenzophenone (4-MBP) in various solvents showed that its photophysical properties differ based on the solvent's polarity. This study provided insights into the electron configurations and absorption spectrum of the compound in different states (Bosca et al., 2002).
Environmental Presence and Analysis
- The development of a method to determine benzophenone-3 (2-hydroxy-4-methoxybenzophenone), a UV filter, and its metabolites in human serum showcased advanced techniques in microextraction and chromatography, highlighting the environmental and biological relevance of such compounds (Tarazona et al., 2013).
- A study focused on the solid-phase extraction and LC-MS/MS determination of hydroxylated benzophenone UV absorbers in environmental water samples, emphasizing the environmental impact and detection methods of these compounds (Negreira et al., 2009).
Synthesis and Green Chemistry
- An investigation into the green synthesis of 4-methoxybenzophenone using benzoic acid and tungstophosphoric acid supported on MCM-41 highlighted an efficient and environmentally friendly method for synthesizing this compound (Zhang et al., 2015).
Magnetic Field Effects
- The study of magnetic field effects on the hydrogen abstraction reaction of 4-methoxybenzophenone with thiophenol provided insights into the impact of magnetic fields on chemical reactions, contributing to our understanding of radical reactions in solution (Wakasa et al., 1998).
Mechanism of Action
Target of Action
It is known that the compound is used in suzuki–miyaura coupling reactions , which suggests that its targets may be related to this process.
Mode of Action
In the context of suzuki–miyaura coupling reactions, the compound may interact with its targets through a process involving oxidative addition and transmetalation .
Biochemical Pathways
Given its use in suzuki–miyaura coupling reactions , it can be inferred that the compound may influence pathways related to carbon–carbon bond formation.
Result of Action
Its role in suzuki–miyaura coupling reactions suggests that it may contribute to the formation of carbon–carbon bonds .
properties
IUPAC Name |
4-(3-methoxybenzoyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2/c1-18-14-4-2-3-13(9-14)15(17)12-7-5-11(10-16)6-8-12/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZKPZLKZSQMCJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)C2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641471 | |
Record name | 4-(3-Methoxybenzoyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyano-3'-methoxybenzophenone | |
CAS RN |
750633-60-4 | |
Record name | 4-(3-Methoxybenzoyl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=750633-60-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(3-Methoxybenzoyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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